molecular formula C10H8O4 B8419741 2-methoxy-7-hydroxy-4H-chromen-4-one CAS No. 864866-74-0

2-methoxy-7-hydroxy-4H-chromen-4-one

Cat. No.: B8419741
CAS No.: 864866-74-0
M. Wt: 192.17 g/mol
InChI Key: QIYDIYRDOYHONF-UHFFFAOYSA-N
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Description

2-methoxy-7-hydroxy-4H-chromen-4-one is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

864866-74-0

Molecular Formula

C10H8O4

Molecular Weight

192.17 g/mol

IUPAC Name

7-hydroxy-2-methoxychromen-4-one

InChI

InChI=1S/C10H8O4/c1-13-10-5-8(12)7-3-2-6(11)4-9(7)14-10/h2-5,11H,1H3

InChI Key

QIYDIYRDOYHONF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=O)C2=C(O1)C=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under nitrogen atmosphere, 170 mg of aluminium trichloride was added to 5 ml solution of toluene with 103 mg of 2,7-dimethoxy-4H-chromen-4-one, and the mixture was stirred at 90° C. for 4 hours. Water was added to the reaction solution, the deposited white solid was filtered, separated and purified by preparative thin-layer chromatography (chloroform/methanol=9/1), to obtain 62 mg of the above compound as a white solid.
Quantity
170 mg
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reactant
Reaction Step One
[Compound]
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solution
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5 mL
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0 (± 1) mol
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reactant
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103 mg
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reactant
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Synthesis routes and methods II

Procedure details

Ethyl 7-hydroxychromen-4-one-2-carboxylate (2 g, 8.538 mmol) and granulated and dried calcium chloride (1 g, 9.01 mmol) are initially introduced, and ethanol (absolute, 40 ml) is added. Sodium borohydride (1.33 g, 35.157 mmol) is subsequently added in portions with ice cooling. The reaction mixture is stirred at RT for 2 hours, then again cooled using an ice bath, and sodium borohydride (0.45 g, 11.895 mmol) is again added. The mixture is stirred overnight at RT.
Quantity
2 g
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reactant
Reaction Step One
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1 g
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reactant
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1.33 g
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reactant
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0.45 g
Type
reactant
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Quantity
40 mL
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reactant
Reaction Step Four

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